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Compound of Interest

Compound Name: Levoglucosan

Cat. No.: B013493 Get Quote

For researchers, scientists, and drug development professionals, the paramount concern in the

laboratory is safety. This guide provides essential, immediate safety and logistical information

for the handling of Levoglucosan, including operational and disposal plans. By adhering to

these procedural, step-by-step instructions, you can ensure a secure working environment and

maintain the integrity of your research.

Levoglucosan is not classified as a hazardous substance.[1][2] However, adherence to

standard laboratory safety protocols is essential to minimize any potential risks. This includes

the use of appropriate personal protective equipment (PPE) and proper handling and disposal

techniques.

Essential Safety Information at a Glance
For quick reference, the following table summarizes the key safety and physical property

information for Levoglucosan.
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Parameter Value Reference

Chemical Name
Levoglucosan; 1,6-Anhydro-

beta-D-glucopyranose
[3][4]

CAS Number 498-07-7 [3][4]

Molecular Formula C₆H₁₀O₅ [3]

Molecular Weight 162.14 g/mol [3]

Appearance Colorless crystals / Solid [5]

Melting Point 183 °C [3]

Solubility 62.3 mg/mL in water [3]

Primary Hazards Not classified as hazardous [1][2][4]

Incompatibilities Strong oxidizing agents [1][6]

Storage

Store in a tightly sealed

container in a cool, dry place,

away from light and moisture.

[1][5]

Personal Protective Equipment (PPE)
Recommendations
While Levoglucosan is not considered hazardous, the use of standard PPE is mandatory to

protect against potential physical contact and inhalation of dust, particularly when handling the

powdered form.
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PPE Category Item Specification Rationale

Eye Protection
Safety glasses or

goggles

Conforming to EN 166

(EU) or NIOSH (US)

standards.

Protects eyes from

accidental splashes or

airborne dust

particles.[1][7]

Hand Protection
Chemical-resistant

gloves

Nitrile or latex gloves

are suitable.

Prevents direct skin

contact with the

chemical.[1][7]

Body Protection Laboratory coat
Full-length, worn

closed.

Protects skin and

personal clothing from

contamination.[1][7]

Respiratory Protection Not generally required

A respirator may be

necessary if handling

large quantities or if

dust cannot be

adequately controlled

by engineering

controls.

To prevent inhalation

of fine powder,

especially in poorly

ventilated areas.[7]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
A systematic approach to handling Levoglucosan from receipt to disposal is crucial for

maintaining a safe laboratory environment and preventing contamination.

Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and specifications on the label match your order.

Log the receipt of the compound in your chemical inventory system.[1]

Storage
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Store Levoglucosan in a tightly sealed container.[1]

Keep the container in a cool, dry place, away from strong oxidizing agents.[1]

Proper storage is vital to maintain chemical purity.[1]

Handling and Weighing
Before handling, ensure you are wearing the appropriate PPE as outlined in the table above.

If the compound is a powder, handle it in a well-ventilated area or a chemical fume hood to

minimize dust generation and avoid inhalation.[1]

Use a dedicated, clean spatula and weighing paper to prevent cross-contamination.[1]

Clean any spills promptly by carefully sweeping or wiping the area.[1]

Use in Experiments
Follow the specific protocols for your experiment, continuing to use all required PPE.

Ensure that all equipment used is clean and compatible with the compound.

Disposal Plan: Managing Levoglucosan Waste
The disposal of Levoglucosan and associated waste should be conducted in accordance with

institutional and local regulations. As it is not considered a hazardous chemical, disposal

procedures are generally straightforward.[1]

Solid Waste Disposal
Collection: Collect waste Levoglucosan and any contaminated materials (e.g., gloves,

weighing paper) in a designated and clearly labeled waste container.[7]

Labeling: The container should be labeled as "Non-Hazardous Waste" and include the full

chemical name, "Levoglucosan".

Disposal Route: Dispose of the chemical waste in accordance with your institution's

Environmental Health and Safety (EHS) office guidelines and local, state, and federal
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regulations.[7]

Liquid Waste (Solutions) Disposal
Aqueous solutions of Levoglucosan can often be disposed of down the sanitary sewer with

ample water, as it is a water-soluble, non-hazardous compound.[1]

Crucially, always consult and adhere to your local regulations and institutional policies before

disposing of any chemical waste down the drain.[1]

Empty Container Disposal
Thoroughly rinse empty containers with a suitable solvent (e.g., water) before disposal.[1]

The rinsate can typically be disposed of down the drain with copious amounts of water, but

always verify with your local EHS guidelines.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Levoglucosan in a

laboratory setting.

Caption: Workflow for the safe handling of Levoglucosan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b013493#personal-protective-equipment-
for-handling-levoglucosan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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